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Compound of Interest

Compound Name: 3-Nitro-5-(trifluoromethyl)aniline

Cat. No.: B1305688

Technical Guide: 3-Nitro-5-
(trifluoromethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties of
3-Nitro-5-(trifluoromethyl)aniline, a key intermediate in the synthesis of various
pharmaceuticals and agrochemicals. The document outlines its molecular characteristics, a
representative synthetic protocol, and its role as a precursor in the production of commercially
significant compounds.

Core Molecular and Physical Properties

The fundamental properties of 3-Nitro-5-(trifluoromethyl)aniline are summarized in the table
below, providing a clear reference for laboratory use and chemical synthesis planning.
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Property Value

Molecular Formula C7HsF3N202

Molecular Weight 206.12 g/mol

CAS Number 401-94-5

Appearance Yellow Powder

Melting Point 77.5-83.5°C

IUPAC Name 3-Nitro-5-(trifluoromethyl)aniline

Experimental Protocols

The following sections detail a representative synthetic protocol for the preparation of
trifluoromethylanilines and a general analytical methodology for their characterization. These
protocols are based on established chemical principles for related compounds and can be
adapted for the specific synthesis and analysis of 3-Nitro-5-(trifluoromethyl)aniline.

Synthetic Protocol: Preparation of Trifluoromethylanilines

The synthesis of trifluoromethylanilines, such as 3-Nitro-5-(trifluoromethyl)aniline, can be
generally achieved through a multi-step process involving nitration, conversion of a
trichloromethyl group to a trifluoromethyl group, and subsequent reduction of the nitro group.[1]

Step 1: Nitration of a Benzotrichloride Precursor A suitable benzotrichloride derivative is
nitrated using a mixture of nitric acid and sulfuric acid.[1] The reaction is typically carried out at
controlled temperatures, for instance, between -15 to +50°C.[1] The weight ratio of nitric acid to
sulfuric acid can be in the range of 0.5 to 2:1.[1]

Step 2: Fluorination The trichloromethyl group of the resulting nitrobenzotrichloride is converted
into a trifluoromethyl group. This is achieved by reacting the compound with anhydrous
hydrofluoric acid.[1] This fluorination step is generally performed at temperatures ranging from
0 to 180°C and under pressures of 1 to 5 bar.[1]

Step 3: Reduction of the Nitro Group The final step is the reduction of the nitro group on the
nitrobenzotrifluoride to form the desired trifluoromethylaniline.[1] This reduction can be
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accomplished using various reducing agents, such as zinc, tin, or iron with hydrochloric acid, or
through catalytic hydrogenation with palladium on carbon.[2]

Analytical Protocol: Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

The purity and identity of 3-Nitro-5-(trifluoromethyl)aniline can be determined using Gas
Chromatography-Mass Spectrometry (GC-MS), a common technique for the analysis of aniline
derivatives.

Sample Preparation: The sample is dissolved in a suitable solvent, such as methylene chloride
or acetone, to a concentration appropriate for GC-MS analysis.[3]

Chromatographic Conditions: A capillary gas chromatograph equipped with a nitrogen-
phosphorus detector (NPD) is a suitable instrument for the analysis of nitroanilines.[3] The
chromatographic column could be an AT-210 (30 m, 0.53 mm internal diameter, 1.0 pum film
thickness) or similar.[4] Helium can be used as the carrier gas.[4] The oven temperature is
programmed to ensure the separation of the target analyte from any impurities. A typical
program might start at 50°C, ramp to 125°C, and then to 230°C.[4]

Mass Spectrometry: The mass spectrometer provides structural information for the analyte.
The fragmentation pattern of 3-Nitro-5-(trifluoromethyl)aniline will be characteristic and can
be used to confirm its identity.

Role in Chemical Synthesis

3-Nitro-5-(trifluoromethyl)aniline and its isomers are valuable building blocks in the chemical
industry. Their unique molecular structure, featuring both a nitro group and a trifluoromethyl
group on an aniline core, makes them versatile intermediates for the synthesis of more
complex molecules. They are particularly important in the production of certain pharmaceuticals
and agrochemicals.
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Caption: Logical workflow illustrating the role of 3-Nitro-5-(trifluoromethyl)aniline as a key
intermediate in the synthesis of pharmaceuticals and agrochemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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